Cas no 15954-43-5 (Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl-)

Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl- structure
15954-43-5 structure
Product Name:Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl-
CAS No:15954-43-5
MF:C14H20O2
MW:220.307404518127
CID:196744
PubChem ID:291894
Update Time:2025-04-19

Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,4-(1,1-dimethylethyl)-b-methyl-
    • 3-(4-tert-butylphenyl)butanoic acid
    • AC1L6GTS
    • AC1Q5VA9
    • AG-J-54494
    • AR-1E7138
    • CTK4D0112
    • NSC157457
    • NSC-157457
    • EN300-1846420
    • 15954-43-5
    • DTXSID30303233
    • SCHEMBL19554440
    • Inchi: 1S/C14H20O2/c1-10(9-13(15)16)11-5-7-12(8-6-11)14(2,3)4/h5-8,10H,9H2,1-4H3,(H,15,16)
    • InChI Key: QHKVITXUYYFTOY-UHFFFAOYSA-N
    • SMILES: OC(CC(C)C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 220.1464
  • Monoisotopic Mass: 220.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.013
  • Boiling Point: 327.5°Cat760mmHg
  • Flash Point: 224.6°C
  • Refractive Index: 1.51
  • PSA: 37.3
  • LogP: 3.56230

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